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For researchers, scientists, and drug development professionals, the selection of pigments with

high lightfastness is critical for ensuring the long-term stability and integrity of colored materials.

This guide provides an objective comparison of the lightfastness properties of the organic

Pigment Violet 2 against a range of common inorganic pigments, supported by quantitative

data and standardized experimental protocols.

In applications where color stability upon exposure to light is paramount, understanding the

inherent properties of pigments is essential. Organic pigments, while often offering vibrant

hues, can exhibit variable lightfastness. In contrast, inorganic pigments are generally renowned

for their excellent durability and resistance to fading. This guide delves into a direct comparison

to aid in material selection for light-sensitive applications.

Quantitative Lightfastness Data
The lightfastness of pigments is commonly evaluated using standardized scales such as the

Blue Wool Scale (BWS) and the American Society for Testing and Materials (ASTM)

lightfastness rating. The Blue Wool Scale ranges from 1 (very poor) to 8 (excellent), while the

ASTM standard uses categories from I (excellent) to V (very poor).[1][2]

Below is a summary of the lightfastness ratings for Pigment Violet 2 and several common

inorganic pigments.
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Pigment Name Pigment Type
Colour Index
Name

Blue Wool
Scale (BWS)
Rating

ASTM
Lightfastness
Rating

Pigment Violet 2 Organic PV 2 4-6 II - III

Ultramarine Blue Inorganic PB 29 8 I

Cobalt Violet Inorganic PV 14 8 I

Iron Oxide Red Inorganic PR 101 8 I

Iron Oxide Yellow Inorganic PY 42 8 I

Cadmium Red Inorganic PR 108 8 I

Cadmium Yellow Inorganic PY 35/37 8 I

Chromium Oxide

Green
Inorganic PG 17 8 I

Titanium Dioxide

(White)
Inorganic PW 6 8 I

As the data indicates, Pigment Violet 2 exhibits a moderate to good lightfastness with a Blue

Wool Scale rating in the range of 4 to 6.[3][4][5] This variability can be attributed to factors such

as particle size, crystal structure, and the specific formulation of the pigment. In contrast, the

selected inorganic pigments consistently demonstrate the highest possible lightfastness ratings

of 8 on the Blue Wool Scale and I under the ASTM standard, signifying their exceptional

stability when exposed to light.[6][7]

Experimental Protocols for Lightfastness Testing
The data presented in this guide is based on standardized testing methodologies designed to

simulate the effects of light exposure over time in a controlled and accelerated manner. The

two primary standards used for these evaluations are ASTM D4303 and ISO 105-B02.

ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials
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This standard outlines several methods for determining the lightfastness of pigments. A

common approach involves the use of a xenon-arc apparatus, which simulates the full

spectrum of sunlight.

Key Experimental Parameters:

Apparatus: Xenon-arc weathering instrument.

Light Source: Filtered xenon-arc radiation to simulate daylight through window glass.

Irradiance: Controlled at a specific wavelength (e.g., 0.55 W/m² at 340 nm).

Exposure Cycle: Continuous light or alternating light and dark cycles to simulate day and

night.

Temperature and Humidity: Maintained at controlled levels (e.g., 63°C black panel

temperature and 50% relative humidity).

Evaluation: The change in color of the exposed sample is measured using a

spectrophotometer and calculated as a ΔE* value (CIELAB color difference). This change is

compared to the fading of Blue Wool reference fabrics exposed under the same conditions.

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test
This international standard is widely used to determine the color fastness of textiles and other

colored materials to artificial light.

Key Experimental Parameters:

Apparatus: Xenon arc fading lamp test apparatus.

Light Source: Xenon arc lamp with filters to replicate natural daylight (D65).

Irradiance: Controlled and monitored throughout the test.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blue Wool References: A set of standardized blue wool textiles (references 1 to 8) are

exposed simultaneously with the test specimen.

Evaluation: The lightfastness rating is determined by visually comparing the fading of the test

specimen to the fading of the blue wool references. The rating corresponds to the blue wool

reference that shows a similar degree of fading.[8][9]

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for determining the lightfastness of a

pigment using a xenon-arc apparatus, based on the principles of ASTM D4303 and ISO 105-

B02.

Sample Preparation Xenon-Arc Exposure
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Caption: A generalized workflow for pigment lightfastness testing.

Conclusion
The choice between Pigment Violet 2 and inorganic pigments for applications requiring high

lightfastness is clear from the presented data. While Pigment Violet 2 offers a vibrant violet

hue, its lightfastness is moderate and can be variable. For applications demanding the highest

degree of color stability and longevity, inorganic pigments such as ultramarines, cobalts, iron

oxides, and cadmiums are the superior choice due to their exceptional and consistent

lightfastness properties. Researchers and professionals in drug development and other
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scientific fields should prioritize the use of these highly stable inorganic pigments in

formulations where resistance to photodegradation is a critical factor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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